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Compound of Interest

Compound Name: Lanthanum(III)iodide

Cat. No.: B8795739 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure of

Lanthanum(III) iodide (LaI₃), a key inorganic compound with applications in various scientific

fields. This document details its crystallographic parameters, experimental protocols for its

synthesis and characterization, and a visual representation of its structural determination

workflow.

Introduction
Lanthanum(III) iodide is a hygroscopic, water-soluble solid that plays a role as a precursor in

the synthesis of more complex lanthanide-containing materials. A thorough understanding of its

crystal structure is fundamental for predicting its properties and reactivity. This guide

summarizes the key structural features of LaI₃ and provides detailed methodologies for its

study.

Crystal Structure of Lanthanum(III) Iodide
Lanthanum(III) iodide adopts an orthorhombic crystal structure, specifically the Plutonium(III)

bromide (PuBr₃) type. This crystal system is characterized by three unequal crystallographic

axes at 90° angles to each other. The PuBr₃-type structure is common for the triiodides of the

lighter lanthanides.

Crystallographic Data
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The crystallographic data for Lanthanum(III) iodide has been determined through single-crystal

X-ray diffraction studies. The key parameters are summarized in the table below.

Parameter Value

Crystal System Orthorhombic

Space Group Cmcm (No. 63)

Lattice Parameters a = 4.35 Åb = 13.95 Åc = 10.02 Å

Unit Cell Volume 608.5 Å³

Formula Units per Cell (Z) 4

Calculated Density 5.67 g/cm³

Atomic Coordinates
The positions of the lanthanum and iodine atoms within the unit cell are crucial for defining the

crystal structure. The asymmetric unit of the LaI₃ structure contains one lanthanum atom and

two crystallographically independent iodine atoms.

Atom
Wyckoff

Position
x y z

La 4c 0 0.25 0.25

I(1) 8g 0 0.08 0.58

I(2) 4c 0 0.83 0.25

Experimental Protocols
Synthesis of Anhydrous Lanthanum(III) Iodide
The synthesis of high-purity, anhydrous Lanthanum(III) iodide is critical for accurate

crystallographic analysis. The following protocol describes a common method for its

preparation.

Materials:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8795739?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Lanthanum metal turnings (99.9% purity)

Iodine (99.99% purity)

Quartz ampoule

Tube furnace

Inert atmosphere glovebox

Procedure:

Inside an inert atmosphere glovebox, place a stoichiometric amount of lanthanum metal and

iodine (1:3 molar ratio) into a clean, dry quartz ampoule.

Evacuate the ampoule to a high vacuum (<10⁻⁵ torr) and seal it using a torch.

Place the sealed ampoule in a horizontal tube furnace.

Slowly heat the furnace to 200 °C over 4 hours to initiate the reaction between lanthanum

and iodine vapor.

Gradually increase the temperature to 600 °C over 12 hours and hold for 24 hours to ensure

the reaction goes to completion.

After the reaction period, slowly cool the furnace to room temperature over 12 hours.

The resulting product is a white crystalline powder of Lanthanum(III) iodide. Handle the

product exclusively under an inert atmosphere due to its hygroscopic nature.

Single-Crystal X-ray Diffraction Analysis
The determination of the crystal structure of Lanthanum(III) iodide is performed using single-

crystal X-ray diffraction.

Instrumentation:

Single-crystal X-ray diffractometer equipped with a CCD detector
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Mo Kα radiation (λ = 0.71073 Å)

Cryostream cooling system

Procedure:

Under a microscope in an inert atmosphere, select a suitable single crystal of LaI₃ and

mount it on a cryoloop.

Transfer the mounted crystal to the goniometer head of the diffractometer, under a cold

stream of nitrogen gas (e.g., 100 K) to protect the crystal and reduce thermal vibrations.

Perform a preliminary unit cell determination and data collection strategy using the

diffractometer's software.

Collect a full sphere of diffraction data using a series of ω and φ scans.

Process the collected data, including integration of the reflection intensities, and apply

corrections for Lorentz factor, polarization, and absorption.

Solve the crystal structure using direct methods or Patterson methods to locate the heavy

atoms (La and I).

Refine the structural model against the experimental data using full-matrix least-squares

methods. Refine atomic positions, and anisotropic displacement parameters.

Visualizations
Workflow for Crystal Structure Determination
The following diagram illustrates the general workflow from the synthesis of Lanthanum(III)

iodide to the final determination of its crystal structure.
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Caption: Workflow for the determination of the crystal structure of LaI₃.
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Crystal Structure of Lanthanum(III) Iodide
The following diagram provides a schematic representation of the orthorhombic unit cell of

Lanthanum(III) iodide, highlighting the coordination environment of the lanthanum ions.

Unit Cell of Lanthanum(III) Iodide (PuBr₃-type)

Unit Cell of Lanthanum(III) Iodide (PuBr₃-type)

La³⁺

I⁻ I⁻

a b
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Caption: Schematic of the LaI₃ unit cell showing La³⁺ coordination.
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[https://www.benchchem.com/product/b8795739#crystal-structure-of-lanthanum-iii-iodide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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